Cas no 116118-44-6 (propyl 4-hydroxycyclohexane-1-carboxylate)

• Product Name: propyl 4-hydroxycyclohexane-1-carboxylate
• CAS No: 116118-44-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 2614115
• PubChem ID: 71338866
• Update Time: 2025-04-21

propyl 4-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• propyl 4-hydroxycyclohexane-1-carboxylate
• SCHEMBL20272016
• DTXSID30766384
• 116118-44-6
• SCHEMBL20267266
• SCHEMBL15071090

• Inchi： 1S/C10H18O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h8-9,11H,2-7H2,1H3
• InChI Key： PGSHKRZDHRICCG-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)OCCC)CC1

Computed Properties

• Exact Mass: 186.125594432Da
• Monoisotopic Mass: 186.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų